Cas no 1804439-07-3 (4-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide)

• Product Name: 4-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide
• CAS No: 1804439-07-3
• MF: C₇H₆F₃IN₂O₄S
• MW: 398.098223209381
• CID: 4835681
• Update Time: 2025-10-31

4-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide

• Inchi： 1S/C7H6F3IN2O4S/c1-16-6-5(17-7(8,9)10)4(11)3(2-13-6)18(12,14)15/h2H,1H3,(H2,12,14,15)
• InChI Key： LZSMDEQNFBFNEO-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=CC=1S(N)(=O)=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 1.6
• Topological Polar Surface Area: 99.9

Additional information on 4-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide

Comprehensive Overview of 4-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1804439-07-3)

The compound 4-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1804439-07-3) is a specialized sulfonamide derivative with a unique pyridine backbone. Its molecular structure features an iodo substituent at the 4-position, a methoxy group at the 2-position, and a trifluoromethoxy group at the 3-position, making it a versatile intermediate in pharmaceutical and agrochemical research. The presence of these functional groups enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for halogenated pyridine derivatives like 4-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are critical in treating diseases such as cancer and inflammatory disorders. The compound's sulfonamide moiety also contributes to its bioavailability and metabolic stability, key factors in modern drug design.

The synthesis of 4-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide involves multi-step organic reactions, including halogenation, methoxylation, and sulfonamide formation. Its CAS No. 1804439-07-3 serves as a unique identifier in chemical databases, facilitating precise tracking in patent literature and regulatory submissions. This compound is often referenced in studies exploring structure-activity relationships (SAR), a hot topic in medicinal chemistry.

From an industrial perspective, 4-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide is valued for its scalable synthesis and compatibility with high-throughput screening platforms. Its trifluoromethoxy group is a notable feature, as fluorinated compounds are increasingly sought after for their enhanced lipophilicity and binding affinity. These properties align with the growing focus on precision medicine and personalized therapeutics, areas where users frequently search for novel chemical entities and biologically active compounds.

Environmental and safety considerations are also paramount when discussing 4-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. The compound's stability under standard conditions makes it suitable for long-term storage, a common concern among laboratory technicians and procurement specialists.

In summary, 4-Iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1804439-07-3) represents a cutting-edge tool in chemical research and pharmaceutical development. Its unique structural attributes and broad applicability position it as a valuable asset in addressing some of the most pressing challenges in life sciences and industrial chemistry.